Cas no 1160246-41-2 (methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate)

• Product Name: methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate
• CAS No: 1160246-41-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 3159771
• PubChem ID: 45602129
• Update Time: 2025-05-20

methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl {[(3-ethylisoxazol-5-yl)methyl]thio}acetate
• methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate
• AKOS005169069
• EN300-1082717
• methyl 2-[(3-ethylisoxazol-5-yl)methylthio]acetate
• methyl 2-[(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl]acetate
• STK510331
• Methyl 2-(((3-ethylisoxazol-5-yl)methyl)thio)acetate
• METHYL 2-{[(3-ETHYL-1,2-OXAZOL-5-YL)METHYL]SULFANYL}ACETATE
• 1160246-41-2
• METHYL ([(3-ETHYLISOXAZOL-5-YL)METHYL]THIO)ACETATE
• methyl {[(3-ethyl-1,2-oxazol-5-yl)methyl]sulfanyl}acetate

• MDL： MFCD11215394
• Inchi： 1S/C9H13NO3S/c1-3-7-4-8(13-10-7)5-14-6-9(11)12-2/h4H,3,5-6H2,1-2H3
• InChI Key： YKEBLOXNYKUFJT-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CC1=CC(CC)=NO1

Computed Properties

• Exact Mass: 215.06161445Da
• Monoisotopic Mass: 215.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate

Comprehensive Guide to Methyl 2-{(3-Ethyl-1,2-Oxazol-5-yl)Methylsulfanyl}Acetate (CAS No. 1160246-41-2)

Methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate (CAS No. 1160246-41-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a 1,2-oxazole core, has garnered attention due to its unique structural properties and potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for this compound under variations like "methyl 2-(3-ethylisoxazol-5-ylmethylthio)acetate" or "1160246-41-2 supplier," reflecting its niche yet growing relevance.

The molecular structure of methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate combines a thioether linkage with an ester group, enabling versatile reactivity. Recent studies highlight its role in heterocyclic compound synthesis, particularly in developing bioactive molecules. With the rise of AI-driven drug discovery, queries such as "1160246-41-2 in medicinal chemistry" or "oxazole derivatives for drug design" have surged, aligning with trends in high-throughput screening and fragment-based drug development.

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From a synthetic perspective, methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate serves as a precursor for functionalized heterocycles. Laboratories optimizing green chemistry protocols explore its use in catalyst-free reactions, responding to popular queries like "solvent-free synthesis of oxazoles." The compound’s CAS No. 1160246-41-2 is frequently cataloged in databases tracking SAR (Structure-Activity Relationship) studies, underscoring its importance in rational drug design.

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Handling and storage recommendations for methyl 2-{(3-ethyl-1,2-oxazol-5-yl)methylsulfanyl}acetate align with general laboratory safety protocols. Though not classified as hazardous, its ester group warrants moisture-sensitive storage, a detail often queried as "1160246-41-2 stability conditions." Analytical data (e.g., HPLC chromatograms and NMR spectra) are commonly requested, supporting quality verification in procurement processes.

Future prospects for CAS No. 1160246-41-2 include expanded applications in material science, particularly in organic electronics. Emerging trends like "biodegradable polymer additives" and "conductive heterocyclic compounds" may further elevate its industrial profile. As synthetic methodologies advance, this compound’s role in multicomponent reactions and click chemistry continues to evolve, answering cutting-edge research questions.